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Introduction
Tungsten-182 (¹⁸²W) is one of five naturally occurring isotopes of tungsten, comprising

approximately 26.5% of its total terrestrial abundance.[1][2] Beyond its role as a stable nuclide,

¹⁸²W is a critical tool in cosmochemistry and planetary science. It is the stable daughter product

of the now-extinct radionuclide Hafnium-182 (¹⁸²Hf), which had a half-life of approximately 8.9

million years.[3][4] This genetic relationship forms the basis of the ¹⁸²Hf-¹⁸²W chronometer, a

powerful system for dating the earliest events in our Solar System, such as the accretion and

differentiation of planets and asteroids.[4][5]

The nucleosynthetic origins of ¹⁸²W, like other heavy elements, are found in the extreme

environments of stellar interiors and explosive stellar events.[6] Its abundance is a product of

two primary neutron-capture processes: the slow (s-process) and the rapid (r-process).[4][7]

Understanding the stellar sites and nuclear pathways that create ¹⁸²W is fundamental to

refining models of galactic chemical evolution and interpreting the isotopic record preserved in

meteorites and planetary materials. This guide provides a detailed overview of the core

principles of ¹⁸²W nucleosynthesis, its stellar origins, and the experimental techniques used in

its study.
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The synthesis of elements heavier than iron is dominated by processes involving the capture of

neutrons, which bypasses the strong Coulomb repulsion that inhibits charged-particle fusion in

heavy nuclei.[8][9] Tungsten-182 is forged through both the slow (s) and rapid (r) neutron-

capture processes.[4]

The Slow Neutron-Capture Process (s-process)
The s-process involves the capture of neutrons on a slow timescale relative to the beta-decay

rates of the isotopes produced.[10][11] This process occurs in environments with relatively low

neutron densities (Nn ~ 10⁶ to 10¹² neutrons cm⁻³).[11] The reaction path proceeds along the

valley of beta stability, as unstable nuclei typically have time to decay before capturing another

neutron.[10]

The primary stellar sites for the s-process are Asymptotic Giant Branch (AGB) stars, particularly

those with low mass.[10][11] In these evolved stars, neutrons are mainly produced through the

¹³C(α,n)¹⁶O and ²²Ne(α,n)²⁵Mg reactions.[12][13] Seed nuclei, primarily iron, capture these

neutrons sequentially, gradually building up heavier elements. The s-process is responsible for

producing about half of the isotopes heavier than iron.[10]

Caption: The s-process pathway leading to the formation of Tungsten-182.

The Rapid Neutron-Capture Process (r-process)
In contrast to the s-process, the r-process occurs in environments with extremely high neutron

densities and temperatures, such as core-collapse supernovae or the merger of neutron stars.

[14][15] The neutron capture timescale is much faster than the beta-decay timescale, pushing

the nucleosynthesis path far from the valley of stability towards the neutron-drip line.[14]

Once the intense neutron flux subsides, the highly unstable, neutron-rich nuclei produced

undergo a series of beta decays, decaying back towards the valley of stability at a constant

atomic mass number (A).[15][16] This process is responsible for creating the most neutron-rich

stable isotopes and all elements heavier than bismuth.[14] The r-process contributes to the

solar system's inventory of ¹⁸²W, alongside other tungsten isotopes.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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